Cas no 477854-23-2 (6-(2-Bromoacetyl)-2-(2,4-difluorophenyl)-4-methyl-1,2,4-triazine-3,5(2H,4H)-dione)

• Product Name: 6-(2-Bromoacetyl)-2-(2,4-difluorophenyl)-4-methyl-1,2,4-triazine-3,5(2H,4H)-dione
• CAS No: 477854-23-2
• MF: C₁₂H₈BrF₂N₃O₃
• MW: 360.111028671265
• CID: 5026472
• Update Time: 2023-08-24

6-(2-Bromoacetyl)-2-(2,4-difluorophenyl)-4-methyl-1,2,4-triazine-3,5(2H,4H)-dione Chemical and Physical Properties

Names and Identifiers

• 6-(2-bromoacetyl)-2-(2,4-difluorophenyl)-4-methyl-1,2,4-triazine-3,5(2H,4H)-dione
• MLS001165263
• SMR000549752
• 6-(2-bromoacetyl)-2-(2,4-difluorophenyl)-4-methyl-2,3,4,5-tetrahydro-1,2,4-triazine-3,5-dione
• Bionet1_002076
• BDBM72876
• cid_1471946
• HMS574D18
• 6-(2-bromoacetyl)-2-(2,4-difluorophenyl)-4-methyl-1,2,4-triazine-3,5-dione
• 2-[2,4-bis(fluoranyl)phenyl]-6-(2-bromanylethanoyl)-4-methyl-1,2,4-triazine-3,5-dione
• 6-(2-bromo-1-
• 6-(2-Bromoacetyl)-2-(2,4-difluorophenyl)-4-methyl-1,2,4-triazine-3,5(2H,4H)-dione

• Inchi： 1S/C12H8BrF2N3O3/c1-17-11(20)10(9(19)5-13)16-18(12(17)21)8-3-2-6(14)4-7(8)15/h2-4H,5H2,1H3
• InChI Key： PYENMUYQQFUVOD-UHFFFAOYSA-N
• SMILES： BrCC(C1C(N(C)C(N(C2C=CC(=CC=2F)F)N=1)=O)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 514
• XLogP3: 1.9
• Topological Polar Surface Area: 70